Cas no 1848868-56-3 ((2S)-2-amino-4,5,5-trimethylhexanoic acid)

• Product Name: (2S)-2-amino-4,5,5-trimethylhexanoic acid
• CAS No: 1848868-56-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6306092
• PubChem ID: 165790629
• Update Time: 2025-07-23

(2S)-2-amino-4,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4,5,5-trimethylhexanoic acid
• 1848868-56-3
• EN300-1298023

• Inchi： 1S/C9H19NO2/c1-6(9(2,3)4)5-7(10)8(11)12/h6-7H,5,10H2,1-4H3,(H,11,12)/t6?,7-/m0/s1
• InChI Key： WRAZLXBHFUSZPB-MLWJPKLSSA-N
• SMILES： OC([C@H](CC(C)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-4,5,5-trimethylhexanoic acid

Introduction to (2S)-2-amino-4,5,5-trimethylhexanoic Acid (CAS No. 1848868-56-3)

(2S)-2-amino-4,5,5-trimethylhexanoic acid, with the CAS number 1848868-56-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure amino acid derivative has garnered attention due to its unique structural properties and potential applications in drug development and metabolic studies. The compound's stereochemistry, specifically its (2S) configuration, plays a crucial role in its biological activity and interactions with biological targets.

The synthesis of (2S)-2-amino-4,5,5-trimethylhexanoic acid involves sophisticated organic chemistry techniques that ensure high enantiomeric purity. This is essential because the biological activity of many pharmaceuticals is highly dependent on their stereochemical configuration. Recent advancements in chiral resolution and asymmetric synthesis have made it possible to produce such compounds with greater efficiency and scalability, which is pivotal for industrial applications.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Amino acid derivatives are widely used in the pharmaceutical industry due to their ability to mimic natural amino acids and interact with biological systems in a predictable manner. The specific structure of (2S)-2-amino-4,5,5-trimethylhexanoic acid suggests that it may have applications in treating a variety of conditions, including neurological disorders and metabolic diseases.

Recent research has highlighted the importance of enantiopure amino acids in drug discovery. For instance, studies have shown that certain enantiomers can exhibit significantly different pharmacological properties compared to their racemic counterparts. This underscores the need for precise stereochemical control in the synthesis of pharmaceuticals. The (2S) configuration of (2S)-2-amino-4,5,5-trimethylhexanoic acid makes it a valuable building block for constructing complex molecules with tailored biological activities.

In addition to its pharmaceutical applications, this compound has potential uses in biochemical research. Its unique structure allows it to serve as a substrate or intermediate in various enzymatic reactions, making it a useful tool for studying metabolic pathways and enzyme mechanisms. The ability to incorporate such labeled amino acids into proteins or peptides can provide insights into protein folding, stability, and function.

The chemical properties of (2S)-2-amino-4,5,5-trimethylhexanoic acid also make it an interesting candidate for material science applications. For example, its chiral nature could be exploited in the development of chiral materials or catalysts that exhibit unique optical or electronic properties. Such materials are increasingly relevant in fields like nanotechnology and renewable energy.

From a synthetic chemistry perspective, the preparation of (2S)-2-amino-4,5,5-trimethylhexanoic acid offers a rich area for innovation. Researchers are continually exploring new methodologies to improve yield, reduce costs, and enhance scalability. Techniques such as biocatalysis and flow chemistry are being adapted to synthesize complex chiral molecules more efficiently. These advancements not only benefit academic research but also have practical implications for industrial-scale production.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling and simulation techniques allow researchers to predict how (2S)-2-amino-4,5,5-trimethylhexanoic acid will interact with biological targets at the molecular level. This information is crucial for designing drugs that are both effective and well-tolerated by patients. Furthermore, computational methods can help optimize synthetic routes by predicting reaction outcomes before experimental trials.

In conclusion, (2S)-2-amino-4,5,5-trimethylhexanoic acid (CAS No. 1848868-56-3) is a versatile and promising compound with wide-ranging applications in pharmaceuticals, biochemical research, and material science. Its unique stereochemical configuration and structural features make it an invaluable tool for developing new therapies and understanding complex biological processes. As research continues to uncover new possibilities for this compound, its importance in science and industry is likely to grow even further.